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Compound of Interest

Compound Name: Pentanedioic-d6 acid

Cat. No.: B585105 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of pentanedioic-d6 acid, a

deuterated analog of glutaric acid. It covers the molecule's structure, physicochemical

properties, a detailed synthesis protocol, and its primary application as an internal standard in

quantitative analysis.

Molecular Structure and Properties
Pentanedioic-d6 acid, also known as glutaric acid-d6, is a saturated dicarboxylic acid in which

the six hydrogen atoms on the three methylene carbons have been replaced with deuterium. Its

IUPAC name is 2,2,3,3,4,4-hexadeuteriopentanedioic acid.[1][2] The molecular formula of

pentanedioic-d6 acid is C₅H₂D₆O₄.[3][4]

The incorporation of deuterium atoms results in a higher molecular weight compared to its non-

deuterated counterpart, glutaric acid. This isotopic labeling is crucial for its use in mass

spectrometry-based applications, where it can be distinguished from the endogenous analyte.

Physicochemical Properties
The key physicochemical properties of pentanedioic-d6 acid are summarized in the table

below.
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Property Value

Molecular Formula C₅H₂D₆O₄

Molecular Weight 138.15 g/mol [1][3]

Monoisotopic Mass 138.07991921 Da[1][5]

CAS Number 154184-99-3[6]

Appearance Colorless crystals or white solid[7]

Topological Polar Surface Area 74.6 Å²[1]

Hydrogen Bond Donor Count 2[1]

Hydrogen Bond Acceptor Count 4[1]

Rotatable Bond Count 4[1]

Synthesis of Pentanedioic-d6 Acid
The synthesis of pentanedioic-d6 acid is typically achieved through hydrogen-deuterium

exchange on glutaric acid. This process involves the substitution of protons with deuterons at

the α- and β-positions to the carboxyl groups. An acid-catalyzed exchange in the presence of a

deuterium source, such as deuterium oxide (D₂O), is a common and effective method.

Experimental Protocol: Acid-Catalyzed Hydrogen-
Deuterium Exchange
This protocol describes a representative method for the preparation of pentanedioic-d6 acid
from glutaric acid.

Materials:

Glutaric acid (pentanedioic acid)

Deuterium oxide (D₂O, 99.8 atom % D)

Deuterated hydrochloric acid (DCl in D₂O, 35 wt. %)
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Anhydrous magnesium sulfate (MgSO₄)

Anhydrous diethyl ether

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Rotary evaporator

Separatory funnel

Glassware for extraction and filtration

Procedure:

Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve

10 g of glutaric acid in 50 mL of deuterium oxide.

Catalyst Addition: To this solution, carefully add 1 mL of deuterated hydrochloric acid (DCl in

D₂O).

Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating

mantle. Allow the reaction to reflux with stirring for 48 hours. The elevated temperature

facilitates the enolization and subsequent deuteration of the α- and β-positions.

Monitoring the Exchange: The progress of the hydrogen-deuterium exchange can be

monitored by taking small aliquots of the reaction mixture, removing the solvent, and

analyzing the residue by ¹H NMR spectroscopy to observe the disappearance of the proton

signals of the methylene groups.

Reaction Quenching and Extraction: After the desired level of deuteration is achieved, cool

the reaction mixture to room temperature. Transfer the solution to a separatory funnel and

extract the product with three 50 mL portions of anhydrous diethyl ether.
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Drying and Solvent Removal: Combine the organic extracts and dry over anhydrous

magnesium sulfate. Filter the drying agent and remove the diethyl ether using a rotary

evaporator to yield the crude pentanedioic-d6 acid.

Purification: The crude product can be further purified by recrystallization from a suitable

solvent system, such as a mixture of deuterated chloroform and hexane, to obtain high-purity

pentanedioic-d6 acid.

Characterization: Confirm the structure and isotopic purity of the final product using

techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Applications in Research and Drug Development
The primary application of pentanedioic-d6 acid is as an internal standard in quantitative

bioanalysis using mass spectrometry (MS) coupled with liquid chromatography (LC) or gas

chromatography (GC).

In drug development and clinical research, accurate quantification of metabolites like glutaric

acid is crucial for studying metabolic disorders such as glutaric aciduria type I. Pentanedioic-
d6 acid serves as an ideal internal standard because it has nearly identical chemical and

physical properties to the endogenous analyte, but its increased mass allows for its clear

differentiation in a mass spectrometer.

Experimental Workflow: Quantitative Analysis by LC-MS
The following diagram illustrates a typical workflow for the quantification of glutaric acid in a

biological sample using pentanedioic-d6 acid as an internal standard.
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Sample Preparation LC-MS/MS Analysis Data Processing

Biological Sample (e.g., Plasma, Urine) Spike with Pentanedioic-d6 Acid (Internal Standard) Extract Analytes Concentrate and Reconstitute LC Separation MS/MS Detection Peak Integration Calculate Peak Area Ratio (Analyte/IS) Quantify Analyte Concentration

Click to download full resolution via product page

Caption: Workflow for quantitative analysis using an internal standard.

Signaling Pathways
Currently, there are no known signaling pathways in which pentanedioic-d6 acid is directly

involved as a signaling molecule. Its biological significance lies in its structural similarity to

endogenous glutaric acid, which is an intermediate in the catabolism of lysine and tryptophan.

Defects in this metabolic pathway can lead to the accumulation of glutaric acid, resulting in the

neurometabolic disorder glutaric aciduria. Pentanedioic-d6 acid is a critical tool for studying

the dynamics of this pathway through accurate quantification of glutaric acid levels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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